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Get Quote

The table below summarizes the key identified information for Torbafylline.

Property Description

Chemical
Name

Torbafylline [1]

CAS Number 105102-21-4 [1] [2]

Molecular
Formula

C({16})H({26})N({4})O({4}) [1] [2]

Molecular
Weight

338.4 g/mol [2]

Mechanism of
Action

Phosphodiesterase (PDE) inhibitor; targets PDE4A, PDE4B, and PDE4D subtypes
[1]

Reported Uses Mitigates protein breakdown in rat skeletal muscle; suppresses ubiquitin-
proteasome-dependent protein degradation in cancer and sepsis models [2]

Boiling Point 534.7±60.0 °C (Predicted) [2]

pKa 15.28±0.29 (Predicted) [2]
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Property Description

SMILES CCOCN1C=NC2=C1C(=O)N(CCCCC(C)(C)O)C(=O)N2C [1]

Suggested Experimental Approach for Degradation
Studies

In the absence of specific data for Torbafylline, you can adapt established stability and degradation kinetics

protocols used for other small molecule drugs. The methodology from a stability study on Bedaquiline

provides an excellent template [3].

Analytical Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)
is the core technique for separating and quantifying degradation products. The method should be
validated for linearity, precision, and accuracy [3].

Forced Degradation Studies: Expose Torbafylline to various stress conditions to induce
degradation:

Hydrolytic Degradation: Prepare solutions in acidic (e.g., 0.1N-2N HCl) and alkaline (e.g.,
0.1N-2N NaOH) media at different temperatures (e.g., 25°C, 50°C, 80°C) [3].

Neutral Degradation: Include a control in neutral aqueous conditions [3].
Kinetic Analysis: Withdraw samples at regular intervals, quench the reaction, and analyze. Plot the

percentage of drug remaining versus time to determine the order of the reaction. Calculate kinetic
parameters like the rate constant (k), half-life (t~1/2~), and shelf-life (t~90~) [3].

Proposed Signaling Pathway of Torbafylline

Based on its known mechanism as a PDE4 inhibitor, the following diagram illustrates its proposed signaling

pathway that leads to reduced protein degradation. You can use the DOT script below to generate the

visualization.
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Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Torbafylline? A1: Torbafylline is characterized as a

phosphodiesterase (PDE) inhibitor, specifically targeting the PDE4A, PDE4B, and PDE4D subtypes. By
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inhibiting these enzymes, it prevents the hydrolysis of the second messenger cyclic AMP (cAMP), leading to

increased intracellular cAMP levels [1].

Q2: How can I start investigating the degradation products of Torbafylline? A2: A robust starting point

is to conduct forced degradation studies using a validated RP-HPLC method, following protocols similar to

those used for bedaquiline [3]. Key parameters to study include the effect of pH, temperature, and ionic

strength. The degradation kinetics will likely follow a first-order reaction model, allowing you to calculate

critical stability parameters like half-life [3].

Q3: In what biological processes is Torbafylline involved? A3: Research indicates Torbafylline mitigates

protein breakdown in skeletal muscle. The proposed pathway involves the activation of the

PDE4/cAMP/EPAC/PI3K/Akt signaling axis, which ultimately suppresses the ubiquitin-proteasome system

responsible for protein degradation [2].

How to Proceed with Your Research

To move forward with your technical support center, I suggest the following steps:

Validate the Analytical Method: The first step is to adapt and validate the RP-HPLC method from

the bedaquiline study for Torbafylline. This is a prerequisite for reliably detecting and quantifying
degradation products [3].

Consult Specialized Databases: Use scientific databases such as SciFinder-n or Reaxys to
perform a comprehensive search for any existing literature on Torbafylline metabolism or

degradation. These resources often contain information not readily available through general
searches.

Conduct Experimental Studies: Once an analytical method is in place, proceed with the forced
degradation studies under ICH-recommended conditions (acid, base, oxidation, thermal, and

photolytic stress) to empirically identify and characterize the degradation products [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Torbafylline: Chemical & Pharmacological Profile]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b572447#torbafylline-

degradation-product-resolution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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